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Compound of Interest

Compound Name: 6-Aminotetramethylrhodamine

Cat. No.: B014192

6-Carboxytetramethylrhodamine, commonly known as 6-TAMRA, is a bright, photostable
orange-red fluorescent dye that has become an indispensable tool in biological research and
drug development.[1] Its high quantum yield and compatibility with standard rhodamine filter
sets make it a popular choice for a variety of applications, including fluorescence microscopy,
flow cytometry, and nucleic acid sequencing.[1] This guide will provide an in-depth exploration
of 6-TAMRA, with a particular focus on its amine-reactive forms, which are widely used for
covalently labeling peptides, proteins, and oligonucleotides.[1]

It is important to distinguish between 6-Aminotetramethylrhodamine and the more commonly
utilized 6-Carboxytetramethylrhodamine (6-TAMRA). While both are rhodamine derivatives, 6-
TAMRA possesses a carboxyl group that can be activated, for instance, as an N-
hydroxysuccinimidyl (NHS) ester, to react with primary and secondary amines on biomolecules,
forming stable amide bonds.[1] This technical guide will focus on 6-TAMRA and its amine-
reactive derivatives due to their prevalence in labeling applications.

The CAS number for the single isomer of 6-Carboxytetramethylrhodamine is 91809-67-5.[2][3]
The amine-reactive NHS ester of 6-TAMRA is available and has associated CAS numbers such
as 150810-69-8 for the pure 6-isomer.[4] For clarity, this guide will refer to the compound as 6-
TAMRA.

Core Physicochemical and Spectroscopic
Properties
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A thorough understanding of the fundamental properties of 6-TAMRA is critical for its effective
application. These properties dictate its behavior in different experimental conditions and its
suitability for various detection methods.

Property Value Source

CAS Number (6-TAMRA,

. _ 91809-67-5 [2][3]
single isomer)
Molecular Formula (Free Acid) C25H22N205 [2]
Molecular Weight (Free Acid) 430.4 g/mol [2]
Appearance Dark purple or red solid [4115][6]

N Soluble in DMF, DMSO, and
Solubility [1][6]
Methanol

Excitation Maximum (Aex) ~540-555 nm [L1[71181[9]
Emission Maximum (Aem) ~565-580 nm [71[81I9]

Experimental Protocol: Covalent Labeling of
Antibodies with 6-TAMRA NHS Ester

The following protocol provides a detailed, step-by-step methodology for the covalent
conjugation of 6-TAMRA NHS ester to an antibody, a common procedure in the development of
fluorescent immunoassays. The causality behind each step is explained to ensure a robust and
reproducible outcome.

Principle of the Reaction

The N-hydroxysuccinimidyl (NHS) ester of 6-TAMRA is an amine-reactive derivative.[1][8] The
NHS ester reacts with primary and secondary amines, such as the e-amino group of lysine
residues and the N-terminal a-amino group of the antibody, to form a stable amide bond. This
reaction is most efficient at a slightly alkaline pH (8.3-8.5), where the amino groups are
deprotonated and thus more nucleophilic.[10]
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Workflow for Antibody Labeling with 6-TAMRA NHS
Ester
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Caption: Essential safety precautions for handling 6-TAMRA.

Conclusion

6-Carboxytetramethylrhodamine (6-TAMRA) is a powerful fluorescent probe with broad
applications in life sciences and drug discovery. Its bright fluorescence and the ability to be
readily conjugated to biomolecules make it an invaluable tool. By following established
protocols and adhering to stringent safety measures, researchers can effectively harness the
capabilities of 6-TAMRA to advance their scientific investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Significance in Bioconjugation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014192#6-aminotetramethylrhodamine-cas-number-
and-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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